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Compound of Interest

Compound Name: 4-Amino-5-methylhexanoic acid

Cat. No.: B13273704

Get Quote

Executive Summary
The incorporation of 4-Amino-5-methylhexanoic acid (

) into peptide backbones creates "

-peptides" or mixed

-peptides. These modifications significantly alter the physicochemical properties of the
molecule, enhancing bioavailability and resistance to enzymatic degradation. However, they
present unique challenges for mass spectrometry:

Non-Standard Fragmentation: The extended backbone (

insertion) disrupts predictable

ion series typical of

-peptides.
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Isobaric Complexity: The residue mass (127.0997 Da) must be distinguished from potential

isobaric interferences and isomers like Pregabalin derivatives.

Chromatographic Retention: The increased hydrophobicity relative to canonical Leucine

requires tailored LC gradients.

This guide provides a self-validating protocol for the identification and sequencing of these

peptides using High-Resolution Mass Spectrometry (HRMS).

Chemical Context & The "Gamma-Shift"
Understanding the analyte is the first step to successful detection. 4-Amino-5-methylhexanoic
acid is structurally homologous to Leucine but contains two additional methylene groups in the

backbone between the carboxyl and the amine-bearing carbon.

Feature
Leucine (

-Leu)

4-Amino-5-methylhexanoic
acid (

-Leu)

Formula (Residue)

Residue Monoisotopic Mass 113.0841 Da 127.0997 Da

Backbone Structure

Key MS Feature Standard Immonium (86 Da)
Unique Immonium (100 Da) &

Internal rearrangements

The Analytical Challenge: Standard proteomics software (e.g., Mascot, Sequest) assumes

cleavage at the

-carbonyl bond. In

-peptides, the additional backbone carbons allow for internal fragmentation and McLafferty-type
rearrangements, often resulting in "silent" mass gaps if not manually inspected or configured in
search engines.

Experimental Protocol
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Sample Preparation
Objective: Maximize ionization efficiency while removing competitive matrix components.

Dissolution: Dissolve lyophilized peptide in 0.1% Formic Acid (FA) / 5% Acetonitrile (ACN).

Avoid 100% aqueous solvents as the hydrophobic side chain of the

-residue can cause surface adsorption.

Concentration: Target a final concentration of 500 fmol/µL for nano-LC or 1 pmol/µL for

standard flow.

Filtration: Use a 0.22 µm PTFE filter. Note: Nylon filters may bind hydrophobic

peptidomimetics.

LC-MS/MS Method Parameters
System: UHPLC coupled to Q-TOF or Orbitrap (Preferred for mass accuracy).

Chromatography (Reverse Phase):

Column: C18 Peptide BEH (1.7 µm, 2.1 x 100 mm). The

-modification increases hydrophobicity; a C18 column provides excellent resolution from
impurities.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-2 min: 5% B (Desalting)

2-20 min: 5%

65% B (Shallow gradient is critical for separating diastereomers)

20-22 min: 95% B (Wash)
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Mass Spectrometry (Source & Analyzer):

Ionization: ESI Positive Mode.

Spray Voltage: 3.5 kV (Standard).

Fragmentation Mode:HCD (Higher-energy Collisional Dissociation) is superior to CID for this

application.

Reasoning: HCD provides access to lower mass diagnostic ions (immonium ions) which

are often cut off by the "1/3 rule" in ion trap CID.

Collision Energy (NCE): Stepped NCE (25, 30, 35).

-peptides often require slightly higher energy to break the stabilized secondary structure.

Data Interpretation & Logic
The "Gamma-Gap" Validation
When sequencing the peptide, you will encounter a mass shift. In a standard

-peptide, the mass difference between

and

corresponds to a specific amino acid.

For 4-Amino-5-methylhexanoic acid, the mass difference is 127.0997 Da.

Step 1: Locate the gap in the

or

series.

Step 2: Verify the mass accuracy. A deviation of

ppm suggests a different modification (e.g., Glutamine is 128.0586 Da; Lysine is 128.0949
Da). The 127.10 mass is highly specific.
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Diagnostic Ions
Unlike

-peptides,

-amino acids can undergo cleavage within the extended backbone.

Immonium Ion: Look for a peak at m/z 100.11 (

). This corresponds to the side chain + amine loss, shifted by +14 Da relative to the Leucine
immonium ion (86 Da).

Water Loss:

-peptides are prone to neutral loss of water (

) and ammonia (

) due to the flexibility allowing head-to-tail cyclization interactions in the gas phase.

Workflow Diagram
The following decision tree outlines the logical flow for confirming the presence of the

-residue.
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Caption: Logical workflow for distinguishing
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-Leu residues from canonical Leucine using MS/MS mass gaps and diagnostic ions.

Summary of Key Data Points
Parameter Value / Description Note

Monoisotopic Mass 145.1103 Da (Free Acid)

Residue Mass 127.0997 Da
Used for sequence gap

calculation

Diagnostic Immonium m/z 100.1126
Strong indicator in HCD

spectra

Key Neutral Loss
-18.0106 Da (

)

More prominent than in

-peptides

Retention Time > Leucine

Elutes later on C18 due to

extra

groups

Troubleshooting & Optimization
Problem: Poor fragmentation efficiency.

Cause: The extra backbone flexibility can dissipate collision energy into rotational modes

rather than bond cleavage.

Solution: Increase NCE by 10-15% or use ETD (Electron Transfer Dissociation) if the

peptide is

residues and highly charged (

).

Problem: Peak broadening.

Cause: Separation of diastereomers. The C4 position is chiral. Synthetic 4-amino-5-
methylhexanoic acid may contain
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and

enantiomers.[1]

Solution: Use a slower gradient slope (0.5% B/min) to resolve the isomers.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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